Cas no 1220034-42-3 (2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride)

• Product Name: 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride
• CAS No: 1220034-42-3
• MF: C₁₀H₁₅Cl₂N₃O
• MW: 264.151600122452
• CID: 1078243
• PubChem ID: 56831270
• Update Time: 2025-06-12

2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(piperidin-4-ylmethoxy)pyrazine hydrochloride
• 2-Chloro-6-(4-piperidinylmethoxy)pyrazine hydrochloride
• 2-chloro-6-[(piperidin-4-yl)methoxy]pyrazine hydrochloride
• 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride
• 1220034-42-3
• 2-chloro-6-(piperidin-4-ylmethoxy)pyrazinehydrochloride
• 2-chloro-6-(piperidin-4-ylmethoxy)pyrazine;hydrochloride
• AKOS015845987

• MDL： MFCD13561258
• Inchi： 1S/C10H14ClN3O.ClH/c11-9-5-13-6-10(14-9)15-7-8-1-3-12-4-2-8;/h5-6,8,12H,1-4,7H2;1H
• InChI Key： DAWOHUWWWPSERK-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 263.0592175g/mol
• Monoisotopic Mass: 263.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Additional information on 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride

Introduction to 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride (CAS No: 1220034-42-3)

2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride, identified by its Chemical Abstracts Service (CAS) number 1220034-42-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrazine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a chloro substituent at the 2-position and a piperidinylmethoxy group at the 6-position imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. Its structural features suggest potential applications in the development of small-molecule inhibitors targeting a wide range of biological pathways.

In recent years, the pharmaceutical industry has shown increasing interest in pyrazine derivatives due to their diverse biological activities. Pyrazines are known for their role in modulating enzyme function, receptor interactions, and cellular signaling pathways. The specific substitution pattern in 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloro group provides a reactive site for nucleophilic substitution reactions, allowing chemists to introduce additional functional groups and tailor the molecule for specific biological targets. Similarly, the piperidinylmethoxy moiety can contribute to metabolic stability and oral bioavailability, key factors in drug development.

Recent studies have highlighted the importance of pyrazine derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have been explored for their anti-inflammatory, antiviral, and anticancer properties. The electron-withdrawing nature of the chloro group and the electron-donating effect of the piperidinylmethoxy group create a balance that can influence binding affinity to biological targets.

The piperidinylmethoxy group is particularly noteworthy due to its ability to enhance binding interactions through hydrogen bonding and hydrophobic effects. Piperidine derivatives are frequently incorporated into drugs due to their favorable pharmacokinetic properties and reduced toxicity profiles. This makes 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride an attractive candidate for further exploration in medicinal chemistry.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride with greater accuracy. Molecular docking studies can simulate interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches are increasingly complementing experimental work, allowing for more efficient drug discovery processes.

In addition to its potential as a drug intermediate, this compound may also find applications in agrochemicals and material science. Pyrazine derivatives are known for their stability under various environmental conditions, making them suitable for formulations that require prolonged activity.

The synthesis of 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include chlorination of a pyrazine precursor followed by nucleophilic substitution with 4-methoxypiperidine. The final hydrochloride salt formation is crucial for improving solubility and storage stability.

Quality control and analytical techniques play a vital role in ensuring the integrity of 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride throughout its lifecycle. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed methods for characterization and purity assessment.

The growing interest in personalized medicine has also influenced the demand for specialized intermediates like 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride. Custom synthesis services are increasingly utilized by pharmaceutical companies to develop bespoke compounds tailored to individual patient needs.

Future research directions may explore derivatization strategies to enhance the pharmacological profile of this compound. For example, modifications at the 3-position or introduction of additional functional groups could lead to novel analogs with improved efficacy or selectivity.

The environmental impact of chemical synthesis is another critical consideration in modern drug development. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production processes.

In conclusion, 2-Chloro-6-(4-piperidinylmethoxy)pyrazinehydrochloride (CAS No: 1220034-42-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new therapeutic agents, while its favorable physicochemical properties enhance its suitability for various biochemical assays.